Cas no 1428728-84-0 (Axitinib Dimer (Asymmetric Impurity))

• Product Name: Axitinib Dimer (Asymmetric Impurity)
• CAS No: 1428728-84-0
• MF: C₄₄H₃₆N₈O₂S₂
• MW: 772.939045906067
• CID: 4744305
• Update Time: 2025-05-25

Axitinib Dimer (Asymmetric Impurity) Chemical and Physical Properties

Names and Identifiers

• Axitinib Dimer (Asymmetric Impurity)
• N-Methyl-2-[[1-[1-[6-[[2-[(methylamino)carbonyl]phenyl]thio]-1H-indazol-3-yl]-2-(2-pyridinyl)ethyl]-3-[(1Z)-2-(2-pyridinyl)ethenyl]-1H-indazol-6-yl]thio]benzamide (ACI)

• Inchi： 1S/C44H36N8O2S2/c1-45-43(53)34-13-3-5-15-40(34)55-30-19-21-33-37(26-30)49-50-42(33)39(25-29-12-8-10-24-48-29)52-38-27-31(56-41-16-6-4-14-35(41)44(54)46-2)18-20-32(38)36(51-52)22-17-28-11-7-9-23-47-28/h3-24,26-27,39H,25H2,1-2H3,(H,45,53)(H,46,54)(H,49,50)/b22-17-
• InChI Key： NPWUBGLGGRGCON-XLNRJJMWSA-N
• SMILES： C(C1=NNC2C=C(C=CC1=2)SC1C=CC=CC=1C(=O)NC)(N1N=C(/C=C\C2N=CC=CC=2)C2C=CC(=CC1=2)SC1C=CC=CC=1C(=O)NC)CC1N=CC=CC=1

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 1019.4±65.0 °C(Predicted)
• pka: 11.96±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on Axitinib Dimer (Asymmetric Impurity)

Axitinib Dimer (Asymmetric Impurity): A Comprehensive Overview

Axitinib Dimer (Asymmetric Impurity), with the CAS number 1428728-84-0, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound is a dimeric form of axitinib, a well-known tyrosine kinase inhibitor used in the treatment of advanced renal cell carcinoma. The asymmetric nature of this dimer makes it a unique impurity that requires careful consideration during the synthesis and purification processes of axitinib.

The structure of Axitinib Dimer (Asymmetric Impurity) is characterized by the covalent bonding of two axitinib molecules in an asymmetric fashion. This dimerization can occur during the manufacturing process due to various factors, including reaction conditions, solvent interactions, and steric hindrance. Understanding the formation mechanisms of this dimer is crucial for optimizing synthetic pathways and ensuring the production of high-purity axitinib.

Recent studies have highlighted the importance of identifying and characterizing impurities like Axitinib Dimer (Asymmetric Impurity) in pharmaceutical compounds. These studies emphasize the need for robust analytical methods to detect and quantify such impurities. Techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy have been employed to analyze the structural properties and stability of this compound.

The pharmacological implications of Axitinib Dimer (Asymmetric Impurity) are currently under investigation. Preliminary findings suggest that this dimer may exhibit different pharmacokinetic profiles compared to the parent compound, axitinib. However, its biological activity and potential toxicity remain areas requiring further research. Regulatory agencies such as the FDA and EMA have emphasized the importance of controlling impurities in drug substances to ensure patient safety and efficacy.

In terms of synthesis, researchers have explored various strategies to minimize the formation of Axitinib Dimer (Asymmetric Impurity) during axitinib production. These strategies include optimizing reaction conditions, using alternative solvents, and implementing rigorous purification protocols. The development of scalable synthesis methods that minimize impurity formation is a key focus for pharmaceutical manufacturers.

From a quality control perspective, the detection and quantification of Axitinib Dimer (Asymmetric Impurity) are critical steps in ensuring the consistency and reliability of axitinib products. Advanced analytical techniques, such as ultra-performance liquid chromatography (UHPLC) coupled with tandem mass spectrometry (LC-MS/MS), have proven effective in identifying trace levels of this impurity. These methods not only enhance product quality but also comply with regulatory standards for drug substance characterization.

Looking ahead, ongoing research into Axitinib Dimer (Asymmetric Impurity) aims to uncover its potential applications beyond being an impurity. For instance, understanding its structural properties could provide insights into designing new therapeutic agents or improving existing drug delivery systems. Collaborative efforts between academia and industry are expected to drive innovation in this area.

In conclusion, Axitinib Dimer (Asymmetric Impurity) with CAS number 1428728-84-0 represents a challenging yet intriguing aspect of pharmaceutical chemistry. Its characterization, synthesis optimization, and quality control are essential for advancing drug development processes. As research continues to unfold, this compound may reveal new opportunities for enhancing therapeutic outcomes while maintaining stringent safety standards.